Cas no 51224-13-6 (2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide)

2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide structure
51224-13-6 structure
Product Name:2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
CAS No:51224-13-6
MF:C15H23BrN2O9S
MW:487.32012295723
CID:377603
PubChem ID:51350344
Update Time:2025-04-19

2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)thiopseudourea Hydrobromide
    • 2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
    • 2-(2,3,4,6-TETRA-O-ACETYL-ß-D-GALACTOPYRANOSYL)THIOPSEUDOUREA HYDROBROMIDE
    • b-D-Galactopyranose, 1-thio-,2,3,4,6-tetraacetate 1-carbamimidate, hydrobromide (1:1)
    • (3,4,5-triacetyloxy-6-carbamimidoylsulfanyloxan-2-yl)methyl acetate,hydrobromide
    • SCHEMBL4952853
    • 2-(2,3,4,6-Tetra-O-acetyl-beta-D-galactopyranosyl)thiopseudourea hydrobromide
    • 2-(2,3,4,6-Tetra-O-acetyl-?-D-galactopyranosyl)thiopseudourea Hydrobromide
    • [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-carbamimidoylsulfanyloxan-2-yl]methyl acetate;hydrobromide
    • 51224-13-6
    • Inchi: 1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11+,12+,13-,14+;/m1./s1
    • InChI Key: QNVDHERXTIAGPT-BHWNSSOUSA-N
    • SMILES: Br.S(C(=N)N)[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 486.03100
  • Monoisotopic Mass: 486.03076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 612
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • Melting Point: 181-182°C
  • Solubility: Acetone, DMSO, Ethanol, Methanol
  • PSA: 189.60000
  • LogP: 1.45430

2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide Security Information

2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T279675-5mg
2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
51224-13-6
5mg
$ 81.00 2023-09-06
TRC
T279675-10mg
2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
51224-13-6
10mg
$ 138.00 2023-09-06
TRC
T279675-25mg
2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
51224-13-6
25mg
$ 259.00 2023-09-06
TRC
T279675-50mg
2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
51224-13-6
50mg
$626.00 2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1606687-1g
(2R,3S,4S,5R,6S)-2-(acetoxymethyl)-6-(carbamimidoylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate hydrobromide
51224-13-6 98%
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